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Compound of Interest

Compound Name: Buergerinin B

Cat. No.: B15589804 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current scientific knowledge on

Buergerinin B, a naturally occurring iridoid compound. Due to the limited availability of data

specific to Buergerinin B, this document also summarizes the known biological activities of its

source, Scrophularia buergeriana, and the general characteristics of related iridoid compounds.

Chemical Identity of Buergerinin B
IUPAC Name: (4aS,5R,7S,7aR)-4a,5,7-trihydroxy-7-methyl-4,5,6,7a-tetrahydro-1H-

cyclopenta[c]pyran-3-one

CAS Number: 919769-83-8

Table 1: Physicochemical Properties of Buergerinin B
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Property Value Source

Molecular Formula C₉H₁₄O₅ PubChem

Molecular Weight 202.20 g/mol PubChem

XLogP3-AA -1.3 PubChem

Hydrogen Bond Donor Count 3 PubChem

Hydrogen Bond Acceptor

Count
5 PubChem

Note: The data in this table is computationally predicted.

Overview of Biological Activity: A Focus on the
Source Organism
Direct experimental data on the biological activities of isolated Buergerinin B is scarce in

publicly accessible literature. However, the plant from which it is derived, Scrophularia

buergeriana, has been investigated for its therapeutic properties. The roots of S. buergeriana

have been traditionally used in Asian medicine to treat conditions such as fever, swelling,

constipation, and pharyngitis.[1] Modern research has focused on its neuroprotective and anti-

inflammatory effects.[1][2]

Iridoids and phenylpropanoids are considered the main active components of the Scrophularia

genus.[3][4] Various compounds isolated from Scrophularia species have demonstrated a

range of biological activities, including anti-inflammatory, antibacterial, hepatoprotective, and

cytotoxic effects.[3]

Table 2: Summary of Investigated Biological Activities of Scrophularia buergeriana Extracts
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Biological Activity
Experimental
Model

Key Findings Reference(s)

Neuroprotection

Glutamate-induced

toxicity in SH-SY5Y

cells

The extract showed

protective effects

through antioxidant

and anti-apoptotic

activities.[2] It

attenuated DNA

impairment and

modulated the

expression of Bax,

cleaved caspase-3,

and cleaved PARP.[2]

[2][5]

Scopolamine-induced

memory impairment in

mice

An extract of S.

buergeriana

demonstrated

cognitive-enhancing

and antioxidant

activities.[6]

[6]

Aging-induced

memory impairment in

SAMP8 mice

An ethanol extract

suppressed Aβ1–42

accumulation, Tau

hyperphosphorylation,

oxidative stress, and

inflammation.[7] It also

promoted synaptic

function.[7]

[7]

Anti-inflammatory

Lipopolysaccharide-

treated RAW264.7

cells

A fermented extract

inhibited nitric oxide

(NO) production and

decreased the RNA

expression of iNOS,

IL-1β, IL-6, TNF-α,

and COX-2.[8]

[8]
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Estrogen-like Activity MCF-7 cells

The root extract

exhibited estrogen-like

effects by promoting

cell proliferation

through ERα-

mediated signaling.[9]

[9]

Disclaimer:The biological activities summarized in Table 2 are for extracts of Scrophularia

buergeriana and have not been specifically attributed to Buergerinin B.

Experimental Protocols: Methodologies for
Studying Scrophularia buergeriana Extracts
Detailed experimental protocols for the bioactivity of Buergerinin B are not available. However,

the following methodologies have been employed in the investigation of Scrophularia

buergeriana extracts.

3.1. Neuroprotective Activity Assessment (Glutamate-Induced Cytotoxicity Model)[2][5]

Cell Line: Human neuroblastoma SH-SY5Y cells.

Inducing Agent: Glutamate.

Treatment: Pre-treatment with Scrophularia buergeriana extract (SBE) for 1 hour, followed by

incubation with glutamate.

Assays:

Cell Viability: Measured using standard cell viability assays (e.g., MTT or CCK-8).

Oxidative Stress Markers: Measurement of total glutathione content and expression levels

of antioxidant proteins (e.g., SOD1, SOD2, GPx-1) via Western blot.

Apoptosis Markers: Western blot analysis of Bax, Bcl-2, cleaved caspase-3, and cleaved

PARP.
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Signaling Pathway Analysis: Western blot for key proteins in signaling cascades, such as

p38 MAPK.[2]

3.2. Anti-inflammatory Activity Assessment (LPS-Induced Inflammation Model)[8]

Cell Line: Murine macrophage RAW264.7 cells.

Inducing Agent: Lipopolysaccharide (LPS).

Treatment: Treatment with fermented Scrophularia buergeriana extract.

Assays:

Nitric Oxide (NO) Production: Measured using the Griess reagent.

Gene Expression Analysis: Quantitative real-time PCR (qRT-PCR) to measure the mRNA

levels of pro-inflammatory genes (iNOS, IL-1β, IL-6, TNF-α, and COX-2).

Signaling Pathways and Workflow Visualizations
As specific signaling pathways for Buergerinin B have not been elucidated, the following

diagrams illustrate a general workflow for natural product drug discovery and the known

pathways modulated by Scrophularia buergeriana extracts.
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Caption: A generalized workflow for natural product-based drug discovery and development.
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Caption: Known signaling pathways modulated by Scrophularia buergeriana extracts.
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Conclusion and Future Directions
Buergerinin B is a structurally defined natural product with a known chemical identity.

However, there is a significant gap in the scientific literature regarding its specific biological

functions. The therapeutic potential of its source plant, Scrophularia buergeriana, particularly in

the areas of neuroprotection and anti-inflammation, suggests that Buergerinin B could be a

valuable subject for future pharmacological investigation.

To advance the understanding of Buergerinin B, the following research is recommended:

Isolation and Purification: Development of efficient methods for the isolation of Buergerinin
B in sufficient quantities for comprehensive biological testing.

In Vitro Bioassays: Systematic screening of Buergerinin B against a panel of biological

targets to identify its primary pharmacological activities.

Mechanism of Action Studies: In-depth investigation of the molecular mechanisms underlying

any identified biological effects, including the elucidation of its interactions with specific

signaling pathways.

In Vivo Efficacy and Safety: Evaluation of the therapeutic potential and safety profile of

Buergerinin B in relevant animal models of disease.

Such studies will be crucial in determining whether Buergerinin B contributes significantly to

the observed bioactivities of Scrophularia buergeriana extracts and whether it holds promise as

a lead compound for future drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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